Cas no 1396881-99-4 (2-cyclopropaneamido-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide)

• Product Name: 2-cyclopropaneamido-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide
• CAS No: 1396881-99-4
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5785966
• PubChem ID: 71788400
• Update Time: 2025-10-19

2-cyclopropaneamido-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024537522
• 2-(cyclopropanecarboxamido)-N-phenethyloxazole-4-carboxamide
• 1396881-99-4
• F6196-0336
• 2-cyclopropaneamido-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide
• 2-(cyclopropanecarbonylamino)-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide

• Inchi： 1S/C16H17N3O3/c20-14(12-6-7-12)19-16-18-13(10-22-16)15(21)17-9-8-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2,(H,17,21)(H,18,19,20)
• InChI Key： DRBJBCHFISZJDE-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=NC(C(NCCC2C=CC=CC=2)=O)=CO1

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-cyclopropaneamido-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide

Introduction to 2-Cyclopropaneamido-N-(2-phenylethyl)-1,3-Oxazole-4-Carboxamide (CAS No. 1396881-99-4)

The compound 2-cyclopropaneamido-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide, identified by the CAS number 1396881-99-4, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which are known for their unique structural properties and functional versatility. The molecule incorporates a cyclopropane ring, a phenylethyl group, and a carboxamide moiety, making it a complex yet intriguing structure for further exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such intricate molecules. The incorporation of the cyclopropane ring introduces strain into the molecule, which can significantly influence its reactivity and stability. This feature makes it an attractive candidate for studying strained-ring systems in organic chemistry. Additionally, the phenylethyl group contributes to the compound's hydrophobicity and potential for bioavailability, which are critical factors in drug design.

Research on oxazole derivatives has surged in recent years due to their diverse applications in medicinal chemistry. For instance, oxazoles are known to exhibit antimicrobial, antifungal, and anticancer activities. The specific structure of 2-cyclopropaneamido-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide suggests that it could be a promising lead compound for developing novel therapeutic agents. Its amide functionalities may play a role in hydrogen bonding interactions, which are essential for molecular recognition and binding affinity.

The synthesis of this compound involves multi-step reactions that require meticulous control over reaction conditions. Techniques such as nucleophilic substitution, condensation reactions, and ring-closing metathesis have been employed to construct its complex architecture. The successful synthesis of this compound highlights the progress in modern organic synthesis techniques and their ability to create highly functionalized molecules.

In terms of applications, this compound could serve as a building block for constructing larger molecular frameworks or as an intermediate in the synthesis of more complex bioactive molecules. Its structural features make it suitable for exploring its role in supramolecular chemistry or as a component in advanced materials such as polymers or liquid crystals.

Furthermore, computational studies using molecular modeling tools have provided insights into the electronic properties and conformational flexibility of this compound. These studies are crucial for predicting its behavior in different chemical environments and optimizing its properties for specific applications.

In conclusion, 2-cyclopropaneamido-N-(2-phenylethyl)-1,3-oxazole-4-carboxamide (CAS No. 1396881-99-4) represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research into its chemical reactivity, biological activity, and material properties.